1,3-dimethyl-5-(5-methylthiophen-2-yl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione

• IUPAC Name: 1,3-dimethyl-5-(5-methylthiophen-2-yl)-6,8-dihydro-5H-pyrimido[4,5-d]pyrimidine-2,4,7-trione
• InChI: InChI=1S/C13H14N4O3S/c1-6-4-5-7(21-6)9-8-10(15-12(19)14-9)16(2)13(20)17(3)11(8)18/h4-5,9H,1-3H3,(H2,14,15,19)
• InChI Key: IPBRMNWRTKQFRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2C3=C(NC(=O)N2)N(C(=O)N(C3=O)C)C
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol

Description

The compound “1,3-dimethyl-5-(5-methylthiophen-2-yl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione” is a complex organic molecule. It contains a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its derivatives are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed new families of compounds incorporating heterocycles like triazines and pyrimidine-2,4,6-triones, known for their broad range of biological activities. These compounds are synthesized through strategies that ensure excellent yields and purities, characterized extensively by NMR, HRMS, and elemental analysis. Such research opens avenues for the creation of compounds with potential therapeutic uses (Sharma et al., 2017).

Molecular Modeling and Drug Development

In the realm of drug discovery, detailed chemical shift assignments and molecular modeling studies of chromene derivatives have been conducted. These studies suggest that certain stereoisomers may act as DNA intercalators, positioning them as potential leads for new anticancer drugs. This highlights the compound's relevance in developing therapeutic agents (Santana et al., 2020).

Heterocyclic Chemistry and Supramolecular Structures

Research into hexahydropyrimidine derivatives has expanded our understanding of their applications in organic synthesis, pharmaceuticals, and material science. These studies delve into the synthesis of novel compounds and explore their supramolecular structures through hydrogen bonding and π-π stacking interactions, revealing their potential in creating complex molecular architectures (Abu-Obaid et al., 2014).

Environmental and Biological Significance

The development of environmentally friendly synthetic methods for novel dihydropyrimido[4,5-d]pyrimidine derivatives underlines the importance of sustainable chemistry. These compounds, synthesized through solvent-free conditions, exhibit potential biological significance, underscoring the chemical's utility in creating biologically active molecules (Prajapati et al., 2007).